Cas no 56246-31-2 (D-chiro-Inositol,1,4-di-O-methyl-)

• Product Name: D-chiro-Inositol,1,4-di-O-methyl-
• CAS No: 56246-31-2
• MF: C₈H₁₆O₆
• MW: 208.209043502808
• CID: 383693
• PubChem ID: 7099087
• Update Time: 2025-04-19

D-chiro-Inositol,1,4-di-O-methyl- Chemical and Physical Properties

Names and Identifiers

• D-chiro-Inositol,1,4-di-O-methyl-
• (1R,2R,4S,5R)-3,6-dimethoxycyclohexane-1,2,4,5-tetrol
• (+)-Pinpollitol
• Pinpollitol
• D-chiro-Inositol, 1,4-di-O-methyl-
• (1R,2R,3R,4S,5R,6S)-3,6-Dimethoxycyclohexane-1,2,4,5-tetrol
• 1,4-Di-O-Methyl-D-chiro-inositol
• F7PXL3JSY5
• 56246-31-2
• Pinpollitol, (+)-
• SCHEMBL4733898
• DTXSID10427769
• Q7196463

• Inchi： 1S/C8H16O6/c1-13-7-3(9)5(11)8(14-2)6(12)4(7)10/h3-12H,1-2H3/t3-,4-,5-,6+,7?,8?/m1/s1
• InChI Key： DYQWYDODKPTUPA-YNJOCIMMSA-N
• SMILES： O(C)C1[C@@H]([C@H](C([C@@H]([C@@H]1O)O)OC)O)O

Computed Properties

• Exact Mass: 208.09468823g/mol
• Monoisotopic Mass: 208.09468823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 99.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols